Cas no 28024-57-9 (2-amino-4-methylidenehexanoic acid)

• Product Name: 2-amino-4-methylidenehexanoic acid
• CAS No: 28024-57-9
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• CID: 6390420
• PubChem ID: 22298442
• Update Time: 2025-11-01

2-amino-4-methylidenehexanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-methylidenehexanoic acid
• AKOS015388485
• 28024-57-9
• 2-amino-4-methylidenehexanoicacid
• EN300-1300577
• Norleucine, 4-methylene-

• Inchi： 1S/C7H13NO2/c1-3-5(2)4-6(8)7(9)10/h6H,2-4,8H2,1H3,(H,9,10)/t6-/m0/s1
• InChI Key： NOPOVNWVHYQBOB-LURJTMIESA-N
• SMILES： C(O)(=O)[C@H](CC(=C)CC)N

Computed Properties

• Exact Mass: 143.094628657g/mol
• Monoisotopic Mass: 143.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.040±0.06 g/cm3(Predicted)
• Boiling Point: 250.7±33.0 °C(Predicted)
• pka: 2.28±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives L-alpha-amino acids

Additional information on 2-amino-4-methylidenehexanoic acid

Recent Advances in the Study of 2-Amino-4-methylidenehexanoic Acid (CAS: 28024-57-9)

2-Amino-4-methylidenehexanoic acid (CAS: 28024-57-9) is a non-proteinogenic amino acid that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a building block in peptide synthesis, its metabolic pathways, and its interactions with biological targets. This research brief aims to summarize the latest findings related to this compound, highlighting its significance in drug discovery and development.

One of the key areas of interest is the incorporation of 2-amino-4-methylidenehexanoic acid into peptide-based therapeutics. Researchers have demonstrated that this amino acid can enhance the stability and bioavailability of peptides by introducing conformational constraints. A 2023 study published in the Journal of Medicinal Chemistry reported the successful synthesis of a series of cyclic peptides incorporating 2-amino-4-methylidenehexanoic acid, which exhibited improved resistance to enzymatic degradation and enhanced binding affinity to target proteins.

In addition to its applications in peptide design, 2-amino-4-methylidenehexanoic acid has been investigated for its potential as a modulator of metabolic pathways. A recent study in Bioorganic & Medicinal Chemistry Letters revealed that this compound can inhibit key enzymes involved in amino acid metabolism, suggesting its utility in targeting diseases such as cancer and metabolic disorders. The study utilized molecular docking and kinetic assays to elucidate the mechanism of inhibition, providing a foundation for further drug development efforts.

Another noteworthy advancement is the exploration of 2-amino-4-methylidenehexanoic acid as a precursor for the synthesis of novel bioactive molecules. Researchers have developed efficient synthetic routes to derivatize this compound, yielding analogs with diverse pharmacological activities. For instance, a 2024 publication in Chemical Communications described the synthesis of a library of 2-amino-4-methylidenehexanoic acid derivatives, some of which exhibited potent anti-inflammatory and antimicrobial properties in preclinical models.

Despite these promising developments, challenges remain in the practical application of 2-amino-4-methylidenehexanoic acid. Issues such as scalability of synthesis, potential toxicity, and delivery mechanisms need to be addressed in future studies. Ongoing research is focused on optimizing the synthetic protocols and conducting comprehensive in vivo evaluations to assess the safety and efficacy of this compound and its derivatives.

In conclusion, 2-amino-4-methylidenehexanoic acid (CAS: 28024-57-9) represents a versatile and promising scaffold in chemical biology and drug discovery. Its unique structural features and diverse biological activities make it a valuable tool for the development of next-generation therapeutics. Continued research in this area is expected to uncover new applications and further elucidate its potential in addressing unmet medical needs.